Cas no 2287316-83-8 (5-Methyl-4-(phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid)

• Product Name: 5-Methyl-4-(phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid
• CAS No: 2287316-83-8
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 6430078
• PubChem ID: 137943463
• Update Time: 2025-09-26

5-Methyl-4-(phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287316-83-8
• 4-({[(benzyloxy)carbonyl]amino}methyl)-5-methylfuran-2-carboxylic acid
• 5-Methyl-4-(phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid
• EN300-6747772

• Inchi： 1S/C15H15NO5/c1-10-12(7-13(21-10)14(17)18)8-16-15(19)20-9-11-5-3-2-4-6-11/h2-7H,8-9H2,1H3,(H,16,19)(H,17,18)
• InChI Key： HDUFCEPJHBQOMA-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(=C1C)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.09502258g/mol
• Monoisotopic Mass: 289.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-Methyl-4-(phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid

Comprehensive Overview of 5-Methyl-4-(phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid (CAS No. 2287316-83-8)

5-Methyl-4-(phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid (CAS No. 2287316-83-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its furan-2-carboxylic acid backbone and phenylmethoxycarbonylaminomethyl substituent, is widely studied for its potential applications in drug development and synthetic chemistry. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules, owing to its unique structural features.

The growing interest in 5-Methyl-4-(phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid aligns with current trends in small molecule drug discovery and medicinal chemistry. With the rise of AI-driven drug design and computational chemistry, this compound has been explored for its potential in targeting specific enzymes or receptors. Its carboxylic acid functionality makes it a versatile building block for further derivatization, which is a key focus in modern high-throughput screening methodologies.

One of the most frequently asked questions about CAS No. 2287316-83-8 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Additionally, its stability at room temperature has been confirmed, which is crucial for storage and handling in research settings.

Another hot topic related to 5-Methyl-4-(phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid is its potential role in green chemistry applications. As the scientific community shifts toward sustainable practices, researchers are investigating eco-friendly synthetic routes for this compound. Its furan core, derived from renewable resources, positions it as a candidate for biobased chemical production, a trend gaining traction in the industry.

From a structural-activity relationship (SAR) perspective, the phenylmethoxycarbonylaminomethyl group in this compound is of particular interest. This moiety is often associated with enhanced binding affinity in drug-like molecules, making CAS No. 2287316-83-8 a valuable scaffold for lead optimization in drug discovery projects. Recent publications have highlighted its utility in designing inhibitors for proteases and kinases, which are critical targets in oncology and infectious diseases.

In summary, 5-Methyl-4-(phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid (CAS No. 2287316-83-8) represents a promising compound with multifaceted applications in pharmaceutical research and synthetic chemistry. Its unique structure, combined with the growing demand for innovative drug candidates, ensures its continued relevance in scientific investigations. As research progresses, this compound is likely to play a pivotal role in advancing precision medicine and sustainable chemical synthesis.